2-[5-(4-Methoxybenzoyl)-2-thienyl]acetonitrile

• IUPAC Name: 2-[5-(4-methoxybenzoyl)thiophen-2-yl]acetonitrile
• InChI: InChI=1S/C14H11NO2S/c1-17-11-4-2-10(3-5-11)14(16)13-7-6-12(18-13)8-9-15/h2-7H,8H2,1H3
• InChI Key: IZPNLJLNKZVUKS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)C2=CC=C(S2)CC#N
• Molecular Formula: C14H11NO2S
• Molecular Weight: 257.31 g/mol
• CAS No.: 338966-58-8

Description

2-[5-(4-Methoxybenzoyl)-2-thienyl]acetonitrile is a useful research compound. Its molecular formula is C14H11NO2S and its molecular weight is 257.31. The purity is usually 95%.
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Scientific Research Applications

Photodecomposition and Industrial Applications

Clean Photodecomposition : Studies on similar compounds have demonstrated clean photodecomposition processes, leading to the formation of stable end products. For instance, research on tetrazole-thiones under UV irradiation in acetonitrile showed the formation of carbodiimides, indicating potential applications in industrial, agricultural, and medicinal fields due to their clean photodecomposition to photostable products (Alawode, Robinson, & Rayat, 2011).

Organic Synthesis and Chemical Reactions

Oxime Formation : Reactions involving 5-substituted 2-nitrothiophenes and arylacetonitriles have been shown to lead to the formation of new oximes, highlighting the versatility of these compounds in synthesizing novel chemical entities (Rad et al., 2011).

Catalysis and Selective Cleavage : Zirconium(IV) chloride has been used as a Lewis acid in acetonitrile for the highly selective and efficient unmasking of p-methoxybenzyl ethers and esters, indicating potential for precise synthetic modifications in complex molecules (Sharma, Reddy, & Krishna, 2003).

Advanced Materials and Optical Properties

Electrosynthesis and Pyridine Derivatives : Electrolysis in acetonitrile has been used to synthesize dimethyl-4-arylpyridine-3,5-dicarbonitrile, showcasing an efficient method for the preparation of pyridine derivatives with potential applications in materials science (Batanero, Barba, & Martín, 2002).

Optical Properties and Fluorescence : The study of novel oxadiazole derivatives revealed their absorption and fluorescence spectral characteristics, which were dependent on the solvent and substituents, suggesting applications in optical materials and sensors (Jiang et al., 2012).